Cas no 29528-27-6 (2-(1H-Imidazol-4-yl)aniline)

• Product Name: 2-(1H-Imidazol-4-yl)aniline
• CAS No: 29528-27-6
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 1092780
• PubChem ID: 14698017
• Update Time: 2025-09-21

2-(1H-Imidazol-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Imidazol-4-yl)aniline
• 2-(1(3)H-Imidazol-4-yl)-anilin
• 2-(1(3)H-imidazol-4-yl)-aniline
• 5-(2-aminophenyl)-3H-imidazole
• AGN-PC-00267P
• AK147423
• SureCN1501942
• SureCN1902603
• CS-0230234
• AKOS006288296
• 29528-27-6
• PMRSJVPLBREJKW-UHFFFAOYSA-N
• Benzenamine, 2-(1H-imidazol-5-yl)-
• 2-(1h-imidazol-4-yl)-phenylamine
• EN300-1601834
• G79812
• DB-181042
• CHEMBL4869933
• SY129250
• 2-(4-Imidazolyl)aniline
• SCHEMBL1501942
• BDBM50575441
• MFCD08669131
• 2-(1H-imidazol-5-yl)aniline
• 2-(1H-imidazol-5-yl)benzenamine

• Inchi： 1S/C9H9N3/c10-8-4-2-1-3-7(8)9-5-11-6-12-9/h1-6H,10H2,(H,11,12)
• InChI Key： PMRSJVPLBREJKW-UHFFFAOYSA-N
• SMILES： N1C=NC=C1C1C=CC=CC=1N

Computed Properties

• Exact Mass: 159.07977
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.7